Cas no 332382-26-0 (<br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-chloro-phenyl)-ami de)

• Product name: <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-chloro-phenyl)-ami de
• CAS No: 332382-26-0
• MF: C₁₆H₁₁Cl₂NOS
• MW: 336.235640764236
• CID: 3071687
• PubChem ID: 847375

<br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-chloro-phenyl)-ami de Chemical and Physical Properties

Names and Identifiers

• <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-chloro-phenyl)-ami de
• 3-Chloro-N-(4-chlorophenyl)-6-methylbenzo[b]thiophene-2-carboxamide
• 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-chloro-phenyl)-amide
• AKOS000577889
• 332382-26-0

• MDL： MFCD02049222
• Inchi： InChI=1S/C16H11Cl2NOS/c1-9-2-7-12-13(8-9)21-15(14(12)18)16(20)19-11-5-3-10(17)4-6-11/h2-8H,1H3,(H,19,20)
• InChI Key： FCFDGHFKCNQBCW-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)C(=C(C(=O)NC3=CC=C(C=C3)Cl)S2)Cl

Computed Properties

• Exact Mass: 334.9938405Da
• Monoisotopic Mass: 334.9938405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides